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[CITY, STATE] – [Date] – A comprehensive analysis of Prohexadione and daminozide, two

prominent plant growth regulators, reveals comparable efficacy in managing vegetative growth

in peanuts (Arachis hypogaea L.). This guide provides researchers, scientists, and drug

development professionals with a detailed comparison of their performance, supported by

experimental data, to inform future research and application strategies.

Prohexadione, a newer-generation plant growth regulator, was developed as a substitute for

daminozide, which was historically used to control vine growth in peanuts but was later

withdrawn from the food crop market due to health concerns.[1][2] Both compounds function by

inhibiting the biosynthesis of gibberellins, the plant hormones responsible for cell elongation,

thereby reducing excessive vegetative growth.[2] This regulation of vine length is critical for

improving harvest efficiency, enhancing row visibility, and potentially increasing pod yield.[1][3]

Comparative Efficacy: A Review of Experimental
Data
Multiple studies have demonstrated that prohexadione calcium provides effective control of

peanut vine growth, with effects on main stem and lateral branch length being at least as

effective as those observed with daminozide. The following tables summarize key quantitative

data from comparative studies.
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Table 1: Effect on Main Stem (MS) Length
Treatment

Application
Rate (g ai/ha)

Application
Timing

Main Stem
Length (cm)

% Reduction
vs. Control

Control N/A N/A 45.1 0%

Prohexadione 280 Row Closure 33.4 26%

Daminozide 950 Row Closure 35.2 22%

Data adapted from Mitchem et al. (1996).

Table 2: Effect on Cotyledonary Lateral Branch (CLB)
Length

Treatment
Application
Rate (g ai/ha)

Application
Timing

CLB Length
(cm)

% Reduction
vs. Control

Control N/A N/A 85.2 0%

Prohexadione 280 Row Closure 61.3 28%

Daminozide 950 Row Closure 64.8 24%

Data adapted from Mitchem et al. (1996).

Table 3: Effect on Row Visibility at Harvest
Treatment

Application Rate (g
ai/ha)

Application Timing
Row Visibility (1-10
scale)¹

Control N/A N/A 1.0

Prohexadione 280 Row Closure 8.0

Daminozide 950 Row Closure 7.5

¹Row visibility on a scale of 1 to 10, where 1 = flat canopy with no visible rows and 10 = distinct

rows with a triangular canopy shape. Data adapted from Mitchem et al. (1996).
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In some instances, prohexadione has been shown to increase peanut yield by approximately

8%, a benefit not consistently observed with daminozide. However, yield responses to

prohexadione can be inconsistent and may be influenced by environmental conditions and

peanut cultivar.

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis
Both prohexadione and daminozide function as inhibitors of gibberellin (GA) biosynthesis, a

crucial pathway for plant growth and development. They act as structural mimics of 2-

oxoglutaric acid, a co-substrate for several dioxygenases involved in the later stages of GA

synthesis. This competitive inhibition leads to a reduction in the production of physiologically

active gibberellins, such as GA₁, which are responsible for stem elongation.

Gibberellin Biosynthesis Pathway
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Inhibition of the late-stage gibberellin biosynthesis pathway.

Experimental Protocols
The following protocols are representative of studies comparing the efficacy of prohexadione
and daminozide in peanuts.
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Experimental Design and Treatments
Cultivar: Virginia-type peanut (e.g., 'NC 7')

Plot Size: Typically 2 rows, 6 to 12 meters long, with a row spacing of 91 cm.

Replication: 4 to 6 replications in a randomized complete block design.

Treatments:

Untreated Control

Prohexadione-calcium at rates ranging from 140 to 280 g ai/ha.

Daminozide at rates ranging from 950 to 1430 g ai/ha.

Application Timing:

Early Pegging (PG): Approximately 60-70 days after planting.

Row Closure (RC): When lateral vines from adjacent rows are beginning to touch.

Applications at RC have generally shown greater efficacy in suppressing vine growth.

Application Method: Foliar spray using a CO₂-pressurized backpack sprayer calibrated to

deliver a specific volume (e.g., 140-187 L/ha) at a constant pressure.

Data Collection and Analysis
Vegetative Growth: Main stem and cotyledonary lateral branch lengths are measured at

harvest.

Row Visibility: Assessed visually at harvest on a scale of 1 (canopy completely flat, rows

indistinguishable) to 10 (canopy triangular, rows clearly defined).

Yield: Pods are harvested, dried, and weighed to determine yield per hectare.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA) to determine

significant differences between treatments.
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A generalized workflow for comparative efficacy studies.

Conclusion
The available data strongly indicate that prohexadione is an effective replacement for

daminozide in managing the vegetative growth of peanuts. Both compounds exhibit a similar

mechanism of action and result in comparable reductions in vine length and improvements in

row visibility. Prohexadione's favorable toxicological profile makes it the preferred choice for
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modern agricultural practices. Future research should continue to explore optimal application

rates and timings for various peanut cultivars and environmental conditions to maximize the

benefits of this plant growth regulator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. How to use Daminozide /B9 can achieve high effect - Knowledge - Zhengzhou Delong
Chemical Co., Ltd. [plantgrowthhormones.com]

2. researchgate.net [researchgate.net]

3. Mitchem | Peanut Response to Prohexadione Calcium, a New Plant Growth Regulator |
Peanut Science [peanutscience.com]

To cite this document: BenchChem. [Prohexadione vs. Daminozide: A Comparative Guide to
Efficacy in Peanut Growth Regulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b163171#efficacy-comparison-of-prohexadione-and-
daminozide-in-peanut-growth-regulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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